2-Ethyl-3,5-dimethylpyrazine
2-Ethyl-3,5-dimethylpyrazine
2-Ethyl-3(5 or 6)-dimethylpyrazine, a mixture of isomers are odor-active pyrazine compounds that are typically found in roasted foods formed due to Maillard reaction and pyrolysis of serine and threonine.
2-Ethyl-3, 5-dimethylpyrazine, also known as 2, 6-dimethyl-3-ethyl-pyrazine or fema 3150, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3, 5-dimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3, 5-dimethylpyrazine is primarily located in the cytoplasm. 2-Ethyl-3, 5-dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2-Ethyl-3, 5-dimethylpyrazine is a burnt almonds, coffee, and potato tasting compound that can be found in a number of food items such as green vegetables, coffee and coffee products, cereals and cereal products, and tea. This makes 2-ethyl-3, 5-dimethylpyrazine a potential biomarker for the consumption of these food products.
2-Ethyl-3, 5-dimethylpyrazine, also known as 2, 6-dimethyl-3-ethyl-pyrazine or fema 3150, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3, 5-dimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3, 5-dimethylpyrazine is primarily located in the cytoplasm. 2-Ethyl-3, 5-dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2-Ethyl-3, 5-dimethylpyrazine is a burnt almonds, coffee, and potato tasting compound that can be found in a number of food items such as green vegetables, coffee and coffee products, cereals and cereal products, and tea. This makes 2-ethyl-3, 5-dimethylpyrazine a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
27043-05-6
VCID:
VC20874536
InChI:
InChI=1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h5H,4H2,1-3H3
SMILES:
CCC1=NC=C(N=C1C)C
Molecular Formula:
C8H12N2
Molecular Weight:
136.19 g/mol
2-Ethyl-3,5-dimethylpyrazine
CAS No.: 27043-05-6
Cat. No.: VC20874536
Molecular Formula: C8H12N2
Molecular Weight: 136.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Ethyl-3(5 or 6)-dimethylpyrazine, a mixture of isomers are odor-active pyrazine compounds that are typically found in roasted foods formed due to Maillard reaction and pyrolysis of serine and threonine. 2-Ethyl-3, 5-dimethylpyrazine, also known as 2, 6-dimethyl-3-ethyl-pyrazine or fema 3150, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3, 5-dimethylpyrazine is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3, 5-dimethylpyrazine is primarily located in the cytoplasm. 2-Ethyl-3, 5-dimethylpyrazine exists in all eukaryotes, ranging from yeast to humans. 2-Ethyl-3, 5-dimethylpyrazine is a burnt almonds, coffee, and potato tasting compound that can be found in a number of food items such as green vegetables, coffee and coffee products, cereals and cereal products, and tea. This makes 2-ethyl-3, 5-dimethylpyrazine a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 27043-05-6 |
| Molecular Formula | C8H12N2 |
| Molecular Weight | 136.19 g/mol |
| IUPAC Name | 2-ethyl-3,5-dimethylpyrazine |
| Standard InChI | InChI=1S/C8H12N2/c1-4-8-7(3)10-6(2)5-9-8/h5H,4H2,1-3H3 |
| Standard InChI Key | JZBCTZLGKSYRSF-UHFFFAOYSA-N |
| SMILES | CCC1=NC=C(N=C1C)C |
| Canonical SMILES | CCC1=NC=C(N=C1C)C |
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